
N-Phenylmethanesulfonamide: A Technical
Guide to its Solubility in Organic Solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-Phenylmethanesulfonamide

Cat. No.: B072643 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-
Phenylmethanesulfonamide in organic solvents. This document is intended to be a valuable

resource for researchers, scientists, and professionals in the field of drug development and

chemical synthesis, offering available data, detailed experimental protocols for solubility

determination, and a logical workflow for these procedures.

Introduction
N-Phenylmethanesulfonamide is a chemical compound with the molecular formula

C₇H₉NO₂S. It is a white to light beige crystalline powder.[1] This compound serves as a crucial

building block in the synthesis of various pharmaceutical and chemical entities. Understanding

its solubility in different organic solvents is paramount for its effective use in synthesis,

purification, and formulation processes.

Physical and Chemical Properties
A summary of the key physical and chemical properties of N-Phenylmethanesulfonamide is

presented in the table below.
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Property Value

Molecular Formula C₇H₉NO₂S

Molecular Weight 171.22 g/mol

Appearance White to light beige crystalline powder[1]

Melting Point 93-97 °C[1]

Boiling Point 180.08 °C (rough estimate)[1]

CAS Number 1197-22-4

Solubility Data
Quantitative solubility data for N-Phenylmethanesulfonamide in a wide range of organic

solvents is not extensively available in publicly accessible literature. The available information

primarily provides qualitative descriptions.

Solvent Solubility Temperature (°C)

Methanol Soluble[1][2][3] Not Specified

Water Sparingly Soluble Not Specified

Further research is required to quantitatively determine the solubility of N-
Phenylmethanesulfonamide in a broader spectrum of organic solvents at various

temperatures.

Experimental Protocol for Solubility Determination
(Gravimetric Method)
The following is a detailed protocol for the experimental determination of the solubility of N-
Phenylmethanesulfonamide in an organic solvent using the gravimetric method.

4.1. Materials

N-Phenylmethanesulfonamide (high purity)
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Selected organic solvent (analytical grade)

Conical flasks with stoppers

Thermostatic shaker bath

Syringe filters (solvent-compatible, appropriate pore size)

Pre-weighed glass vials

Analytical balance (accurate to ±0.0001 g)

Oven or vacuum oven

Desiccator

4.2. Procedure

Preparation of Saturated Solution:

Add an excess amount of N-Phenylmethanesulfonamide to a conical flask containing a

known volume of the selected organic solvent. The presence of undissolved solid is crucial

to ensure saturation.

Seal the flask to prevent solvent evaporation.

Place the flask in a thermostatic shaker bath set to the desired temperature.

Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours), with continuous

agitation to facilitate dissolution.

Sample Withdrawal and Filtration:

Once equilibrium is reached, stop the agitation and allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the withdrawn sample through a syringe filter into a pre-weighed glass

vial to remove any undissolved particles. The filtration should be performed quickly to
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minimize temperature changes and solvent evaporation.

Solvent Evaporation:

Weigh the vial containing the filtrate to determine the mass of the solution.

Place the vial in an oven or vacuum oven at a temperature sufficient to evaporate the

solvent without decomposing the solute. The temperature should be well below the melting

point of N-Phenylmethanesulfonamide.

Continue the evaporation process until a constant weight of the dried solute is achieved.

Data Analysis:

Record the final weight of the vial containing the dried N-Phenylmethanesulfonamide.

Calculate the mass of the dissolved solute by subtracting the initial weight of the empty

vial.

Calculate the mass of the solvent by subtracting the mass of the dissolved solute from the

total mass of the solution.

Express the solubility in desired units, such as g/100 g of solvent or mol/L.

Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of

solubility.

Preparation Sampling & Measurement Analysis

Add Excess Solute to Solvent Equilibrate at Constant Temperature
Agitate

Withdraw Supernatant Filter Sample Weigh Filtered Solution Evaporate Solvent Weigh Dried Solute Calculate Solubility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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